Cas no 10169-02-5 (acid red 97)

• Product name: acid red 97
• CAS No: 10169-02-5
• MF: C₃₂H₂₀N₄Na₂O₈S₂
• MW: 698.632746696472
• MDL: MFCD00004072
• CID: 48435
• PubChem ID: 25026

acid red 97 Chemical and Physical Properties

Names and Identifiers

• acid red 97
• disodium,5-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[4-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfonatophenyl]benzenesulfonate
• Anthra Red G
• Azo Milling Red G
• Benzyl Red GS
• Crispin Red GM
• Korostan Red G
• Milling Red A
• Pharmaglo Red G
• Polycor Red GS
• airedale scarlet gm
• alizarine chrome red g
• altochrome scarlet g
• Disodium 4,4'-bis(2-hydroxynaphthalen-1-ylazo)biphenyl-2,6'-disulphonate
• benzylredmg
• fenazoredfg
• c.i.acidred97
• anthraredg
• millingreda
• crispinredgm
• korostanredg
• polycorredgs
• pharmagloredg
• Cyanine Fast Scarlet G
• Sumitomo Fast Scarlet G
• Acid Anthracene Red GA-CF
• Milling Scarlet 2G
• Xylene Milling Red G
• Belacid Milling Red G
• Calcocid Milling Red G
• Shikiso Acid Anthracene Red G
• W-110255
• disodium;5-[(2-hydroxynaphthalen-1-yl)diazenyl]-2-[4-[(2-hydroxynaphthalen-1-yl)diazenyl]-2-sulfonatophenyl]benzenesulfonate
• sodium 4,4'-bis((E)-(2-hydroxynaphthalen-1-yl)diazenyl)biphenyl-2,2'-disulfonate
• C.I. Acid Red 97
• 8UJ772G61O
• EINECS 233-439-3
• UNII-8UJ772G61O
• Milling Scarlet R
• AS-17135
• Coomassie Milling Scarlet G
• Hexaderm Red MRG
• Acid Red 97, Dye content 40 %
• 10169-02-5
• Benzyl Red MG
• COLOCID RED BG
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis((2-hydroxy-1-naphthalenyl)azo)-, disodium salt
• Fenazo Red FG
• Coomassie Milling Scarlet GP
• Optanol Scarlet GS
• DTXSID1024419
• EC 233-439-3
• Naphthalene Leather Scarlet G
• Amacid Milling Scarlet G
• Vondamol Brilliant Red G
• Coriacid Scarlet R
• MFCD00004072
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• Supranol Scarlet GS
• CI Acid Red 97
• AKOS024319211
• C.I. ACID RED 97, DISODIUM SALT
• Milling Scarlet DH
• Tertracid Milling Red AGE
• Suminol Brilliant Scarlet DH
• Q27271035
• AKOS015914061
• C.I. 22890
• ACID RED NS
• ACIDRED97(C.I.22890)
• [1,1'-Biphenyl]-2,2'-disulfonic acid,4,4'-bis[(2-hydroxy-1-naphthalenyl)azo]-, disodium salt
• ACID RED 97 (C.I. 22890)

• MDL： MFCD00004072
• Inchi： InChI=1S/C32H22N4O8S2.2Na.2H/c37-27-15-9-19-5-1-3-7-23(19)31(27)35-33-21-11-13-25(29(17-21)45(39,40)41)26-14-12-22(18-30(26)46(42,43)44)34-36-32-24-8-4-2-6-20(24)10-16-28(32)38;;;;/h1-18,37-38H,(H,39,40,41)(H,42,43,44);;;;/p-2/b35-33+,36-34+;;;;
• InChI Key： JDRXQLHQDNDRCK-YNCRMFOQSA-L
• SMILES： OC1=C(/N=N/C2=CC(S([O-])(=O)=O)=C(C3=C(S([O-])(=O)=O)C=C(/N=N/C4=C5C=CC=CC5=CC=C4O)C=C3)C=C2)C2C=CC=CC=2C=C1.[NaH].[NaH]

Computed Properties

• Exact Mass: 698.05200
• Monoisotopic Mass: 698.051794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214

Experimental Properties

• Color/Form: It is orange red in water and orange in ethanol
• Melting Point: >300°C
• PSA: 221.06000
• LogP: 9.87180
• Solubility: Soluble in water \ ethanol \ acetone

acid red 97 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• RTECS：GC5787480
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines

Additional information on acid red 97

Acid Red 97 (CAS No. 10169-02-5): An Overview of a Versatile Dye in the Chemical and Pharmaceutical Industries

Acid Red 97 (CAS No. 10169-02-5) is a widely used azo dye known for its vibrant red color and excellent solubility in water. This compound has found extensive applications in various industries, including textiles, cosmetics, and pharmaceuticals. Its chemical structure and properties make it a valuable component in dyeing processes and as a coloring agent in formulations. This article provides a comprehensive overview of Acid Red 97, including its chemical properties, applications, and recent research developments.

Chemical Properties

Acid Red 97 is an organic compound with the molecular formula C₂₄H₂₃N₃O₃S. It belongs to the class of azo dyes, which are characterized by the presence of the azo group (-N=N-). The molecular weight of Acid Red 97 is approximately 413.52 g/mol. This dye is highly soluble in water, making it easy to use in aqueous solutions for dyeing processes. It is also stable under a wide range of pH conditions, which enhances its versatility in various applications.

The chemical structure of Acid Red 97 includes aromatic rings and functional groups that contribute to its color and solubility properties. The azo group is responsible for the red color, while the sulfonic acid groups enhance its water solubility and affinity for fibers. These properties make Acid Red 97 an ideal choice for dyeing natural and synthetic fibers, as well as for use in cosmetic formulations.

Applications in Textiles and Cosmetics

In the textile industry, Acid Red 97 is widely used for dyeing natural fibers such as wool, silk, and cotton, as well as synthetic fibers like nylon and polyester. Its high affinity for these fibers ensures uniform and vibrant coloration. The dye is also used in the production of printed textiles, where it provides excellent colorfastness to washing and light exposure.

In the cosmetics industry, Acid Red 97 is used as a coloring agent in various products, including hair dyes, lipsticks, and nail polishes. Its water solubility and stability make it suitable for use in aqueous cosmetic formulations. The dye's ability to provide a consistent and long-lasting color makes it a popular choice among manufacturers.

Pharmaceutical Applications

Beyond textiles and cosmetics, Acid Red 97 has found applications in the pharmaceutical industry. It is used as a coloring agent in drug formulations to improve their visual appeal and aid in product identification. The dye's stability under various conditions ensures that it does not degrade or affect the efficacy of the drug.

Recent Research Developments

The ongoing research on Acid Red 97 has focused on enhancing its performance and expanding its applications. Recent studies have explored the use of nanotechnology to improve the dispersion and stability of the dye in various media. For example, encapsulating Acid Red 97 in nanoparticles has been shown to enhance its color intensity and reduce its environmental impact.

In another study, researchers investigated the potential of using Acid Red 97 as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment method that uses light to activate photosensitizers, which then produce reactive oxygen species (ROS) to destroy cancer cells. The results showed that Acid Red 97 strong > can effectively generate ROS when exposed to specific wavelengths of light, making it a promising candidate for PDT applications.

Safety Considerations strong > p > < p >While Acid Red 97 strong >is generally considered safe for use in various applications, it is important to follow proper handling and disposal procedures to minimize environmental impact . Studies have shown that improper disposal of dyes can lead to contamination of water bodies , affecting aquatic life . Therefore , manufacturers are encouraged to adopt sustainable practices , such as using biodegradable formulations or implementing wastewater treatment systems . p > < p >< strong >Conclusion strong > p > < p >< strong > Acid Red 97 strong >( CAS No .< strong >10169-02-5 strong >) is a versatile azo dye with a wide range of applications in textiles , cosmetics , and pharmaceuticals . Its chemical properties , including high water solubility , stability , and vibrant color , make it an essential component in various formulations . Ongoing research continues to explore new ways to enhance its performance and expand its applications , ensuring that Acid Red 97 strong >remains a valuable compound in the chemical industry . p > article > < / response >